Cas no 1261857-92-4 (Ethyl 4'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carboxylate)

• Product Name: Ethyl 4'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carboxylate
• CAS No: 1261857-92-4
• MF: C₁₇H₁₂F₆O₃
• MW: 378.26580619812
• CID: 4999102
• Update Time: 2025-06-08

Ethyl 4'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carboxylate

• Inchi： 1S/C17H12F6O3/c1-2-25-15(24)12-7-11(8-13(9-12)16(18,19)20)10-3-5-14(6-4-10)26-17(21,22)23/h3-9H,2H2,1H3
• InChI Key： QVHWPPJMFZHCLR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OCC)C=C(C=1)C1C=CC(=CC=1)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 468
• XLogP3: 5.8
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 4'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carboxylate

Ethyl 4'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carboxylate (CAS No. 1261857-92-4): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl 4'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carboxylate (CAS No. 1261857-92-4) is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of biphenyl derivatives, which are known for their diverse applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The structure of Ethyl 4'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carboxylate is characterized by the presence of a biphenyl core, a trifluoromethoxy group at the 4' position, and a trifluoromethyl group at the 5 position. These functional groups contribute to the compound's high lipophilicity and stability, making it an attractive candidate for drug development. The ethyl ester moiety at the carboxylic acid position further enhances its solubility and bioavailability, which are crucial factors in drug design.

Recent studies have highlighted the potential of Ethyl 4'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carboxylate in various therapeutic areas. One notable application is its use as a ligand for G protein-coupled receptors (GPCRs), which are key targets in the treatment of numerous diseases, including cardiovascular disorders, neurological conditions, and metabolic syndromes. The compound's ability to modulate GPCR activity has been demonstrated through in vitro and in vivo experiments, showing promising results in terms of efficacy and selectivity.

In addition to its potential as a GPCR ligand, Ethyl 4'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carboxylate has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are major health concerns worldwide. Preclinical studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines and chemokines, thereby reducing inflammation and tissue damage. These findings suggest that Ethyl 4'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carboxylate could be a valuable lead compound for the development of anti-inflammatory drugs.

The pharmacokinetic profile of Ethyl 4'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carboxylate has been extensively studied to ensure its suitability for clinical use. Research has demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed after oral administration and shows good tissue penetration, which is essential for reaching target sites in the body. Furthermore, the compound's metabolic stability ensures that it remains active for an extended period, enhancing its therapeutic potential.

Safety is a critical aspect of any drug candidate, and extensive toxicity studies have been conducted on Ethyl 4'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carboxylate to evaluate its safety profile. In vitro assays using human cell lines have shown that the compound does not exhibit significant cytotoxicity at therapeutic concentrations. Animal studies have also confirmed its safety, with no adverse effects observed at doses several times higher than those required for therapeutic efficacy.

Despite its promising properties, further research is needed to fully understand the mechanisms of action and optimize the therapeutic potential of Ethyl 4'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carboxylate. Ongoing clinical trials are aimed at evaluating its efficacy and safety in human subjects. These trials will provide valuable insights into the compound's performance in real-world settings and help guide its development as a viable therapeutic agent.

In conclusion, Ethyl 4'-(trifluoromethoxy)-5-(trifluoromethyl)biphenyl-3-carboxylate (CAS No. 1261857-92-4) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features, combined with its potential biological activities and favorable pharmacokinetic properties, make it an attractive candidate for further development. As research continues to advance, this compound holds significant promise for addressing unmet medical needs and improving patient outcomes.